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Compound of Interest

Compound Name: (R)-Pantetheine-15N

Cat. No.: B12382953 Get Quote

(R)-Pantetheine-15N, an isotopically labeled compound, requires careful handling and

disposal to ensure laboratory safety and environmental protection. While the nitrogen-15

isotope is stable and non-radioactive, the organic molecule itself, pantetheine, presents

environmental hazards, specifically high toxicity to aquatic life.[1] Therefore, disposal

procedures must focus on preventing its release into the environment.

Immediate Safety and Handling Considerations:
Before disposal, researchers should adhere to standard laboratory safety protocols when

handling (R)-Pantetheine-15N. This includes wearing appropriate personal protective

equipment (PPE) such as safety glasses with side shields, gloves, and a lab coat. Handle the

compound in a well-ventilated area.

Key Physical and Chemical Data:

Property Value

Molecular Formula C11H22N2O4S

Molecular Weight 278.37 g/mol

Appearance White solid

Storage Temperature -20°C
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Step-by-Step Disposal Protocol:
The guiding principle for the disposal of (R)-Pantetheine-15N is to treat it as hazardous

chemical waste due to its ecotoxicity. Do not dispose of this compound down the drain or in

regular solid waste streams.

1. Waste Minimization: The most effective disposal strategy begins with waste minimization.

Order and use the smallest quantity of (R)-Pantetheine-15N necessary for your

experimental needs.

Avoid preparing excess solutions.

If feasible, explore methods to neutralize or decontaminate the compound as part of the

experimental workflow, though specific protocols for pantetheine are not readily available

and would require validation.

2. Waste Collection and Segregation:

Aqueous Waste: Collect all aqueous solutions containing (R)-Pantetheine-15N in a

designated, leak-proof, and clearly labeled hazardous waste container. The container should

be compatible with the chemical nature of the waste. Plastic containers are often preferred.

Solid Waste: Collect unused or expired solid (R)-Pantetheine-15N, as well as any lab

materials grossly contaminated with the compound (e.g., weighing boats, pipette tips,

gloves), in a separate, sealed, and labeled container for solid chemical waste.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and a full

description of the contents, including "(R)-Pantetheine-15N" and any solvents present. Keep

the container closed except when adding waste.

3. Storage of Chemical Waste:

Store the hazardous waste container in a designated satellite accumulation area (SAA)

within the laboratory.

Ensure the SAA is at or near the point of waste generation.
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Do not mix incompatible waste streams. For instance, store this waste away from strong

oxidizing agents.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) or hazardous waste

management department to schedule a pickup for the waste.

Follow all institutional procedures for waste manifest and pickup.

5. Decontamination of "Empty" Containers:

A container that held (R)-Pantetheine-15N is not considered "empty" for regular disposal

until it has been properly decontaminated.

Given its aquatic toxicity, triple rinse the original container with a suitable solvent (e.g., water

or another solvent in which pantetheine is soluble).

Crucially, collect all rinsate as hazardous waste and add it to your aqueous hazardous waste

container.

Once decontaminated, deface or remove the original label before disposing of the container

as regular lab glass or plastic waste, in accordance with institutional policy.

Visual Guidance for Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of (R)-Pantetheine-15N.
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Caption: Disposal workflow for (R)-Pantetheine-15N waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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